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The proliferation of illicitly manufactured fentanyl and its analogues has precipitated an

unprecedented public health crisis, compelling regulatory bodies worldwide to intensify their

scrutiny of the chemical precursors essential for their synthesis. Among these precursors, 4-

anilino-N-phenethylpiperidine (4-ANPP) is a critical and highly regulated intermediate.[1][2][3]

This guide focuses on a closely related compound, N-formyl 4-ANPP, providing an in-depth

analysis of its regulatory standing, its chemical relationship to controlled substances, and the

compliance framework for researchers and chemical industry professionals. While N-formyl 4-
ANPP is not explicitly scheduled under the Controlled Substances Act (CSA), its identity as a

close chemical relative of a Schedule II immediate precursor places it in a position of significant

regulatory interest. This document serves as a technical resource for understanding the legal

and scientific considerations surrounding this and similar compounds in the context of ongoing

efforts to combat the illicit drug trade.

Chemical Profile and Identification
N-formyl 4-ANPP is an analytical reference standard structurally similar to known opioids.[4]

Its primary significance lies in its relationship to 4-ANPP, a direct precursor in the synthesis of

fentanyl and its analogues.[1][5]
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Table 1: Chemical Identifiers for N-formyl 4-ANPP

Identifier Value

Formal Name
N-phenyl-N-[1-(2-phenylethyl)-4-piperidinyl]-

formamide

Common Synonyms

N-formyl-4-Aminophenyl-1-phenethylpiperidine,

N-formyl-4-Anilino-N-phenethylpiperidine, 4-

formyl Despropionyl fentanyl

CAS Number 66670-15-3[4]

Molecular Formula C20H24N2O[4]

Formula Weight 308.4 g/mol [4]

Pharmacologically, N-formyl 4-ANPP, much like its precursor 4-ANPP, is considered inactive

and does not produce opioid effects.[5] Its presence in forensic samples is primarily viewed as

an impurity from or a marker of a specific chemical synthesis route used in illicit fentanyl

production.

Regulatory Status: A Tale of Precursors and
Analogues
The core of understanding N-formyl 4-ANPP's regulatory status lies not in a direct listing, but

in its relationship to its immediate chemical parent, 4-ANPP. The U.S. Drug Enforcement

Administration (DEA) has implemented stringent controls on key fentanyl precursors to disrupt

illicit manufacturing.

The Controlled Status of 4-ANPP and Other Precursors
The DEA controls precursor chemicals under two main categories: "List I" and "List II"

chemicals, and as "immediate precursors" under the scheduling provisions of the CSA.

4-ANPP (4-anilino-N-phenethylpiperidine): The DEA has designated 4-ANPP as a Schedule

II immediate precursor to fentanyl.[2][3][6] This is a critical distinction. Unlike a List I

chemical, a Schedule II immediate precursor is itself a controlled substance, subject to the
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most stringent regulations regarding manufacturing, distribution, and handling. This

scheduling was finalized on August 30, 2010.[6][7]

N-Phenethyl-4-piperidone (NPP): A precursor to 4-ANPP in the common "Siegfried method"

of fentanyl synthesis, NPP is regulated as a List I chemical.[6][8]

Benzylfentanyl and 4-anilinopiperidine (4-AP): In response to clandestine chemists altering

synthesis routes to avoid controlled precursors, the DEA designated benzylfentanyl and 4-

anilinopiperidine as List I chemicals, effective May 15, 2020.[6]

International bodies have mirrored these controls. In 2017, the United Nations Commission on

Narcotic Drugs placed both NPP and 4-ANPP into Table I of the Convention Against Illicit Traffic

in Narcotic Drugs and Psychotropic Substances.[6][9] Subsequently, China also scheduled

these two precursors, effective February 1, 2018, a significant step in curbing the global flow of

these chemicals.[6][10]

Table 2: Regulatory Status of Key Fentanyl Precursors in the United States

Chemical DEA Classification Regulation Reference

4-ANPP
Schedule II Immediate

Precursor
21 CFR 1308.12(g)[11]

Norfentanyl
Schedule II Immediate

Precursor
21 CFR 1308.12(g)[11]

NPP List I Chemical 73 FR 43355[6]

Benzylfentanyl List I Chemical 84 FR 48314[6]

4-anilinopiperidine List I Chemical 84 FR 48314[6]

Where Does N-formyl 4-ANPP Fit? The Analogue Act
N-formyl 4-ANPP is not explicitly listed as a scheduled substance or a List I/II chemical.

However, this does not place it outside of regulatory concern. Its status is primarily interpreted

through the lens of the Controlled Substance Analogue Enforcement Act of 1986.
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A substance can be treated as a Schedule I controlled substance if it is a "controlled substance

analogue." A substance meets this definition if it has:

A chemical structure that is substantially similar to a Schedule I or II controlled substance.[7]

An effect on the central nervous system that is substantially similar to a Schedule I or II

controlled substance, OR is represented or intended to have such an effect.[7]

Given that N-formyl 4-ANPP is structurally very similar to the Schedule II precursor 4-ANPP, a

legal argument could be made for its consideration as an analogue, particularly if it is intended

for use in illicit fentanyl synthesis. This ambiguity necessitates a cautious approach from

researchers and chemical suppliers.

The Role of N-formyl 4-ANPP in Fentanyl Synthesis
Pathways
The two most historically significant routes for clandestine fentanyl synthesis are the Janssen

method and the Siegfried method.[6] The Siegfried route, in particular, relies on 4-ANPP as the

immediate precursor to fentanyl.

Figure 1: Simplified Siegfried synthesis route for fentanyl, highlighting the critical role of the

Schedule II precursor 4-ANPP.

The presence of N-formyl 4-ANPP in seized drug samples could indicate several possibilities:

An Impurity: It could be a byproduct resulting from incomplete or inefficient acylation during

the final step of fentanyl synthesis.

A Masked Precursor: Clandestine chemists may attempt to synthesize and traffic N-formyl
4-ANPP to circumvent controls on 4-ANPP, with the intention of later converting it to 4-ANPP

or directly to fentanyl.

Indicator of a Novel Synthesis Route: The emergence of novel byproducts can signal a shift

in chemical pathways as illicit manufacturers adapt to precursor regulations.[12][13]

Analytical Methodologies for Detection
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For forensic and research laboratories, the definitive identification of N-formyl 4-ANPP and

related substances is crucial. The primary analytical techniques employed are:

Gas Chromatography-Mass Spectrometry (GC-MS): A robust method for separating and

identifying volatile and semi-volatile compounds. Spectral libraries, such as the one provided

by Cayman Chemical, contain reference spectra for N-formyl 4-ANPP to aid in its

identification.[4]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique offers high

sensitivity and specificity, making it ideal for detecting trace amounts of precursors,

metabolites, and byproducts in complex matrices like seized drug samples or biological

fluids.[5]

Compliance Protocols for Researchers and Industry
Given the stringent regulation of 4-ANPP and the ambiguous status of N-formyl 4-ANPP as a

potential analogue, all handling must be approached with a high degree of caution and

adherence to DEA regulations.

Step-by-Step Guide to Handling Controlled Precursors
Verification of Chemical Status: Before acquiring any related chemical, consult the current

DEA Diversion Control Division's lists of scheduled substances (21 CFR Part 1308) and List

I/II chemicals.[7][11] For unlisted chemicals like N-formyl 4-ANPP, an official determination

can be requested from the DEA's Drug and Chemical Evaluation Section.[7]

DEA Registration: Any entity that manufactures, distributes, imports, exports, or conducts

research with a Schedule II substance like 4-ANPP must be registered with the DEA.

Record-Keeping: Maintain meticulous and accurate records of all transactions involving

controlled substances, including quantities received, used, and disposed of. These records

must be readily available for DEA inspection.

Security: Implement robust physical security measures to prevent the diversion of controlled

substances, in accordance with DEA regulations. This includes secure storage and

controlled access.
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Suspicious Order Reporting: All regulated entities have an obligation to report any suspicious

orders, including those of unusual size, frequency, or payment method, to the DEA.

Conclusion: A Dynamic and Evolving Regulatory
Challenge
N-formyl 4-ANPP exists in a gray area of chemical control. While not explicitly scheduled, its

close structural similarity to the Schedule II immediate precursor 4-ANPP makes it a compound

of significant interest to law enforcement and regulatory agencies. For scientists, researchers,

and drug development professionals, understanding the regulatory framework is not merely a

matter of compliance but a critical component of responsible chemical stewardship. The control

of fentanyl precursors is a dynamic field; clandestine chemists continuously adapt their

methods, requiring regulators to remain vigilant. Therefore, professionals in this field must

prioritize staying informed on the latest DEA rulings and international control measures to

ensure their work remains both scientifically sound and legally compliant.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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